Cas no 2549133-33-5 (N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4'-methyl-[1,1'-biphenyl]-4-carboxamide)

• Product Name: N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4'-methyl-[1,1'-biphenyl]-4-carboxamide
• CAS No: 2549133-33-5
• MF: C₁₈H₁₉NO₃S
• MW: 329.413363695145
• CID: 5315783
• PubChem ID: 154883097
• Update Time: 2025-05-21

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4'-methyl-[1,1'-biphenyl]-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4'-methyl-[1,1'-biphenyl]-4-carboxamide
• AKOS040732078
• 2549133-33-5
• F9994-4864
• 4′-Methyl-N-[3-(methylsulfonyl)-2-propen-1-yl][1,1′-biphenyl]-4-carboxamide

• Inchi： 1S/C18H19NO3S/c1-14-4-6-15(7-5-14)16-8-10-17(11-9-16)18(20)19-12-3-13-23(2,21)22/h3-11,13H,12H2,1-2H3,(H,19,20)
• InChI Key： WUHMBJUWJQZVMU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)=CC=C(C(NCC=CS(C)(=O)=O)=O)C=C1

Computed Properties

• Exact Mass: 329.10856464g/mol
• Monoisotopic Mass: 329.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.2±55.0 °C(Predicted)
• pka: 13.86±0.46(Predicted)

Additional information on N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4'-methyl-[1,1'-biphenyl]-4-carboxamide

Comprehensive Overview of N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4'-methyl-[1,1'-biphenyl]-4-carboxamide (CAS No. 2549133-33-5)

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4'-methyl-[1,1'-biphenyl]-4-carboxamide (CAS No. 2549133-33-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of biphenyl carboxamide derivatives, which are known for their versatility in drug discovery and material science. The presence of a methanesulfonylprop-2-en-1-yl moiety enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for small molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. Researchers have explored N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4'-methyl-[1,1'-biphenyl]-4-carboxamide as a potential candidate for modulating specific biological pathways. Its biphenyl core provides structural rigidity, while the carboxamide group offers hydrogen-bonding capabilities, critical for protein-ligand interactions. These attributes align with the growing interest in kinase inhibitors and GPCR modulators, topics frequently searched in academic and industrial databases.

The compound's CAS No. 2549133-33-5 serves as a unique identifier, ensuring accurate referencing in chemical databases and regulatory documents. Its synthesis typically involves multi-step reactions, including cross-coupling and amide bond formation, techniques widely discussed in organic chemistry forums. Given the rise of AI-driven drug discovery, this compound's structural data has been incorporated into machine learning models to predict its bioactivity and optimize its properties. Such applications resonate with the current trend of integrating computational chemistry into research workflows.

From a commercial perspective, N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4'-methyl-[1,1'-biphenyl]-4-carboxamide is often sourced by laboratories specializing in custom synthesis and high-throughput screening. Its stability under standard storage conditions and solubility in common organic solvents make it a practical choice for experimental studies. Additionally, the compound's relevance to structure-activity relationship (SAR) studies has been highlighted in several patents, reflecting its potential in intellectual property-driven industries.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as hazardous, proper laboratory practices, such as the use of personal protective equipment (PPE) and fume hoods, are recommended. This aligns with the broader scientific community's focus on green chemistry and sustainable research practices, topics frequently queried in search engines by environmentally conscious researchers.

In summary, N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4'-methyl-[1,1'-biphenyl]-4-carboxamide (CAS No. 2549133-33-5) represents a compelling subject of study due to its structural complexity and potential applications in drug development. Its integration into modern research tools and alignment with industry trends ensures its continued relevance in scientific discourse. As the field evolves, this compound may serve as a cornerstone for innovative therapeutic strategies and material innovations.